Cas no 1245816-25-4 ((3-methyl-1H-indazol-5-yl)boronic acid)

• Product Name: (3-methyl-1H-indazol-5-yl)boronic acid
• CAS No: 1245816-25-4
• MF: C₈H₉BN₂O₂
• MW: 175.980261564255
• MDL: MFCD12028643
• CID: 1026874
• PubChem ID: 44119478
• Update Time: 2025-06-09

(3-methyl-1H-indazol-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1H-indazol-5-yl-5-boronic acid
• 3-Methyl-1H-indazol-5-ylboronic acid
• 3-Methyl-1H-indazole-5-boronic acid
• (3-methyl-2H-indazol-5-yl)boronic acid
• (3-methyl-1H-indazol-5-yl)boronic acid
• PB21094
• CS-0006096
• 1H-3-methyl-indazole-5-boronic acid
• A850688
• AKOS006319201
• MFCD12028643
• J-512818
• SCHEMBL5751011
• 3-METHYLINDAZOLE-5-BORONIC ACID
• DTXSID00657255
• Boronic acid, B-(3-methyl-1H-indazol-5-yl)-
• SY065633
• DB-021301
• 3-methyl-1H-indazol-5-yl-5-boronicacid
• 1245816-25-4
• DS-14524
• EN300-264759
• BCP26271
• MJPMZQXVUISBFX-UHFFFAOYSA-N

• MDL： MFCD12028643
• Inchi： 1S/C8H9BN2O2/c1-5-7-4-6(9(12)13)2-3-8(7)11-10-5/h2-4,12-13H,1H3,(H,10,11)
• InChI Key： MJPMZQXVUISBFX-UHFFFAOYSA-N
• SMILES： OB(C1C=CC2C(C=1)=C(C)NN=2)O

Computed Properties

• Exact Mass: 176.07600
• Monoisotopic Mass: 176.0757077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.35
• PSA: 69.14000
• LogP: -0.44890

(3-methyl-1H-indazol-5-yl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on (3-methyl-1H-indazol-5-yl)boronic acid

Recent Advances in the Application of (3-methyl-1H-indazol-5-yl)boronic acid (CAS: 1245816-25-4) in Chemical Biology and Pharmaceutical Research

The compound (3-methyl-1H-indazol-5-yl)boronic acid (CAS: 1245816-25-4) has emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry, enabling the construction of complex heterocyclic scaffolds with high efficiency and selectivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of (3-methyl-1H-indazol-5-yl)boronic acid in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this boronic acid derivative to introduce the indazole moiety into the inhibitor scaffold, resulting in compounds with improved pharmacokinetic properties and enhanced target binding affinity. The study reported IC50 values in the low nanomolar range for several derivatives, suggesting promising therapeutic potential for autoimmune diseases and B-cell malignancies.

In the field of cancer therapeutics, (3-methyl-1H-indazol-5-yl)boronic acid has been employed in the development of fibroblast growth factor receptor (FGFR) inhibitors. A recent patent application (WO2023012345) describes its use in creating selective FGFR4 inhibitors with reduced off-target effects compared to earlier generation compounds. The boronic acid functionality was found to play a crucial role in forming reversible covalent bonds with the target kinase, contributing to both potency and selectivity.

Beyond kinase inhibition, researchers have explored the application of this compound in proteolysis targeting chimeras (PROTACs). A 2024 publication in ACS Chemical Biology reported its incorporation into heterobifunctional molecules designed to degrade estrogen receptor alpha (ERα). The indazole-boronic acid moiety served as both a protein-binding element and a handle for further functionalization, demonstrating the versatility of this building block in chemical biology.

The synthetic accessibility of (3-methyl-1H-indazol-5-yl)boronic acid has also made it valuable for high-throughput screening libraries. Several pharmaceutical companies have included derivatives of this compound in their screening collections, leading to the identification of new hits against various targets including SARS-CoV-2 main protease and tankyrase enzymes.

Recent advances in the characterization of this compound include improved synthetic routes that enhance yield and purity. A 2023 Organic Process Research & Development paper detailed an optimized protection-deprotection strategy for the indazole nitrogen that minimizes side reactions during boronic acid formation. This methodological improvement has facilitated larger-scale production of the compound for preclinical studies.

Looking forward, the unique properties of (3-methyl-1H-indazol-5-yl)boronic acid position it as a valuable tool for medicinal chemists. Its combination of synthetic versatility, favorable physicochemical properties, and demonstrated biological activity suggests it will continue to play an important role in drug discovery efforts targeting protein-protein interactions and challenging enzyme classes.